Cas no 50743-02-7 (5-bromo-1H-imidazole-4-carboxylic acid)
50743-02-7 structure
Product Name:5-bromo-1H-imidazole-4-carboxylic acid
CAS No:50743-02-7
MF:C4H3BrN2O2
MW:190.982819795609
MDL:MFCD19689187
CID:1095278
PubChem ID:68485550
Update Time:2025-08-05
5-bromo-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1H-imidazole-5-carboxylic acid
- 5-bromo-1H-Imidazole-4-carboxylic acid
- SY283150
- 5-Bromo-3H-imidazole-4-carboxylic acid
- MFCD22194833
- MFCD19689187
- D86912
- 50743-02-7
- 5-Bromoimidazole-4-carboxylic Acid
- AKOS023402769
- WS-01395
- CS-0373016
- DA-37925
- EN300-317928
- SCHEMBL3028066
- ZXRQVGDOHXOSPK-UHFFFAOYSA-N
- DTXSID401282920
- 5-bromo-1H-imidazole-4-carboxylic acid
-
- MDL: MFCD19689187
- Inchi: 1S/C4H3BrN2O2/c5-3-2(4(8)9)6-1-7-3/h1H,(H,6,7)(H,8,9)
- InChI Key: ZXRQVGDOHXOSPK-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N=CN1
Computed Properties
- Exact Mass: 189.93779g/mol
- Monoisotopic Mass: 189.93779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 2.129±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 265 ºC
- Solubility: Slightly soluble (15 g/l) (25 º C),
5-bromo-1H-imidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM369840-1g |
5-Bromo-3H-imidazole-4-carboxylic acid |
50743-02-7 | 95%+ | 1g |
$434 | 2024-07-16 | |
| eNovation Chemicals LLC | D961406-100mg |
4-Bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 95% | 100mg |
$110 | 2024-06-06 | |
| eNovation Chemicals LLC | D961406-250mg |
4-Bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 95% | 250mg |
$150 | 2024-06-06 | |
| eNovation Chemicals LLC | D961406-1g |
4-Bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 95% | 1g |
$295 | 2024-06-06 | |
| Enamine | EN300-317928-0.05g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 0.05g |
$671.0 | 2023-09-05 | ||
| Enamine | EN300-317928-0.1g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 0.1g |
$703.0 | 2023-09-05 | ||
| Enamine | EN300-317928-0.25g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 0.25g |
$735.0 | 2023-09-05 | ||
| Enamine | EN300-317928-0.5g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 0.5g |
$768.0 | 2023-09-05 | ||
| Enamine | EN300-317928-1.0g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 1g |
$800.0 | 2023-05-26 | ||
| Enamine | EN300-317928-2.5g |
4-bromo-1H-imidazole-5-carboxylic acid |
50743-02-7 | 2.5g |
$1568.0 | 2023-09-05 |
5-bromo-1H-imidazole-4-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
50743-02-7 (5-bromo-1H-imidazole-4-carboxylic acid) Related Products
- 2090379-45-4(ethyl 2-amino-4-bromo-1H-imidazole-5-carboxylate)
- 937669-80-2(3-Bromopyrazine-2-carboxylic acid)
- 50743-01-6(4-bromo-1H-imidazole-5-carbaldehyde)
- 883876-21-9(methyl 2,4-dibromo-1H-imidazole-5-carboxylate)
- 586965-42-6(1H-Imidazole-4-methanol, 5-bromo-)
- 960510-32-1(3,6-Dibromopyrazine-2,5-dicarboxylic acid)
- 1093261-50-7(5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid)
- 1783752-15-7(5-bromo-1-methyl-1H-imidazole-4-carboxylic acid)
- 1093261-46-1(Methyl 5-bromo-1H-imidazole-4-carboxylate)
- 957230-68-1(3,6-Dibromopyrazine-2-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk